Cas no 1001467-36-2 (tert-butyl 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]piperidine-1-carboxylate)

• Product name: tert-butyl 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]piperidine-1-carboxylate
• CAS No: 1001467-36-2
• MF: C₁₉H₂₃N₃O₅
• MW: 373.40302491188
• CID: 5342208

tert-butyl 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]piperidine-1-carboxylate
• STL166148
• tert-butyl 4-(3-(benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-, 1,1-dimethylethyl ester
• tert-butyl 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]piperidine-1-carboxylate

• Inchi： 1S/C19H23N3O5/c1-19(2,3)26-18(23)22-8-6-12(7-9-22)17-20-16(21-27-17)13-4-5-14-15(10-13)25-11-24-14/h4-5,10,12H,6-9,11H2,1-3H3
• InChI Key： XMPBRQWVEFEOCQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C2=NC(C3=CC=C4C(=C3)OCO4)=NO2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 532
• XLogP3: 3.1
• Topological Polar Surface Area: 86.9

Additional information on tert-butyl 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]piperidine-1-carboxylate

Research Brief on tert-butyl 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]piperidine-1-carboxylate (CAS: 1001467-36-2)

The compound tert-butyl 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]piperidine-1-carboxylate (CAS: 1001467-36-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique 1,2,4-oxadiazole core and piperidine scaffold, has been investigated for its potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug discovery efforts.

One of the key areas of research has been the synthesis and optimization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improved the yield and purity of tert-butyl 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]piperidine-1-carboxylate. The researchers employed a microwave-assisted cyclization technique, which significantly reduced reaction times and enhanced the scalability of the process. This advancement is particularly relevant for industrial-scale production, where efficiency and cost-effectiveness are critical.

Pharmacological evaluations have revealed that this compound exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro studies demonstrated its high affinity for the serotonin (5-HT) and dopamine (DA) receptors, suggesting potential applications in the treatment of psychiatric disorders such as depression and schizophrenia. Furthermore, its ability to cross the blood-brain barrier (BBB) was confirmed through in vivo experiments, highlighting its suitability for CNS-targeted therapies.

Another promising avenue of research involves the anti-inflammatory properties of tert-butyl 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]piperidine-1-carboxylate. A recent study in the European Journal of Pharmacology (2024) reported that the compound significantly inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, toxicity profiles, and off-target effects need to be addressed through further preclinical studies. However, the current body of research underscores the therapeutic potential of tert-butyl 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]piperidine-1-carboxylate and provides a solid foundation for future investigations.

In conclusion, the compound tert-butyl 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]piperidine-1-carboxylate (CAS: 1001467-36-2) represents a promising candidate for drug development in both CNS and inflammatory disorders. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological properties, paving the way for potential clinical applications.